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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction of 1-butyne, an alkyne, with

bromine water, contrasted with the reactions of an alkene (1-butene) and an alkane (butane).

This qualitative test serves as a fundamental demonstration of the presence of carbon-carbon

multiple bonds, a key feature in many organic molecules relevant to chemical synthesis and

drug design. The supporting experimental data is presented to highlight the differences in

reactivity, and a detailed protocol for the safe execution of these reactions is provided.

Comparative Analysis of Reactivity
The reaction with bromine water is a classic test for unsaturation in organic compounds. The

characteristic reddish-brown or orange-brown color of bromine water disappears as the

bromine undergoes an electrophilic addition reaction across the carbon-carbon double or triple

bonds.[1][2]
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Compound
Molecular
Formula

Type of
Hydrocarbon

Observation
with Bromine
Water

Relative Rate
of
Decolorization

1-Butyne C₄H₆
Alkyne

(Unsaturated)

The reddish-

brown color of

the bromine

water

disappears.

Fast

1-Butene C₄H₈
Alkene

(Unsaturated)

The reddish-

brown color of

the bromine

water

disappears.

Very Fast

Butane C₄H₁₀
Alkane

(Saturated)

The reddish-

brown color of

the bromine

water persists.

No reaction (in

the absence of

UV light)

Note on Reaction Rates: While both 1-butyne and 1-butene decolorize bromine water,

indicating their unsaturated nature, alkenes like 1-butene generally react faster than alkynes

like 1-butyne in electrophilic addition reactions with halogens.[3] This is attributed to the

greater stability of the carbocation intermediate formed during the reaction with an alkene

compared to the less stable vinylic carbocation intermediate formed with an alkyne.[3]

Experimental Protocols
A detailed methodology for safely demonstrating the unsaturation of the gaseous 1-butyne and

comparing it with liquid 1-butene and gaseous butane is outlined below.

Materials:

1-Butyne gas cylinder with a regulator

1-Butene (liquid)
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Butane gas canister

Bromine water (approx. 0.5% aqueous solution)

Test tubes and test tube rack

Gas delivery tubes

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate gloves.

Safety Precautions:

All procedures should be conducted in a well-ventilated fume hood.

Bromine water is corrosive and toxic. Avoid inhalation of fumes and contact with skin and

eyes.[4]

1-Butyne and butane are flammable gases. Ensure there are no open flames or ignition

sources in the vicinity.

Handle 1-butyne gas with care, using a proper regulator to control the gas flow.

Procedure for Gaseous Hydrocarbons (1-Butyne and Butane):

Place approximately 2 mL of bromine water into a clean test tube.

Securely clamp the test tube in a test tube rack inside the fume hood.

Using a gas delivery tube, carefully bubble the hydrocarbon gas (1-butyne or butane)

through the bromine water at a slow, steady rate.

Observe any color change in the bromine water.

Record the approximate time it takes for the color to disappear (if it does).

Repeat the procedure for the other gaseous hydrocarbon.
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Procedure for Liquid Hydrocarbon (1-Butene):

Place approximately 2 mL of bromine water into a clean test tube.

Add a few drops of liquid 1-butene to the test tube.

Gently shake the test tube to mix the contents.

Observe any color change and record the result.

Reaction Mechanisms and Visualization
The decolorization of bromine water by 1-butyne is an electrophilic addition reaction. The

reaction proceeds in two steps, with the initial addition of one molecule of bromine to form a

dibromoalkene, which is then followed by the addition of a second molecule of bromine to yield

a tetrabromoalkane.

Experimental Workflow
The logical flow of the comparative experiment can be visualized as follows:

Experimental Setup

Reactions

Observations

Prepare three test tubes with 2 mL of bromine water each

Bubble 1-Butyne gas Add 1-Butene liquid Bubble Butane gas

Decolorization (Fast) Decolorization (Very Fast) No Color Change

Click to download full resolution via product page
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A flowchart of the comparative experimental procedure.

Reaction of 1-Butyne with Bromine
The electrophilic addition of bromine to 1-butyne proceeds through a two-step mechanism.

+ Br₂ → [CH₃CH₂C(Br)=CH(Br)] 1,2-Dibromo-1-butene → CH₃CH₂C(Br)₂(Br)₂CH

Step 2: Addition of second Br₂ molecule

+ Br₂ 1,1,2,2-Tetrabromobutane1-Butyne

Step 1: Addition of first Br₂ molecule

Click to download full resolution via product page

The two-step addition of bromine to 1-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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